Cas no 2137590-25-9 (methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate)
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate
- 2137590-25-9
- EN300-1120994
-
- Inchi: 1S/C8H10N2O4S/c1-14-8(11)7-2-6(3-10-4-7)5-15(9,12)13/h2-4H,5H2,1H3,(H2,9,12,13)
- InChI Key: AEBHOKRYHUCTHT-UHFFFAOYSA-N
- SMILES: S(CC1C=NC=C(C(=O)OC)C=1)(N)(=O)=O
Computed Properties
- Exact Mass: 230.03612798g/mol
- Monoisotopic Mass: 230.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 108Ų
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120994-0.05g |
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate |
2137590-25-9 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1120994-0.1g |
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate |
2137590-25-9 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1120994-0.25g |
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate |
2137590-25-9 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1120994-0.5g |
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate |
2137590-25-9 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1120994-1.0g |
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate |
2137590-25-9 | 1g |
$1256.0 | 2023-06-09 | ||
| Enamine | EN300-1120994-2.5g |
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate |
2137590-25-9 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1120994-5.0g |
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate |
2137590-25-9 | 5g |
$3645.0 | 2023-06-09 | ||
| Enamine | EN300-1120994-10.0g |
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate |
2137590-25-9 | 10g |
$5405.0 | 2023-06-09 | ||
| Enamine | EN300-1120994-1g |
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate |
2137590-25-9 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1120994-5g |
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate |
2137590-25-9 | 95% | 5g |
$3065.0 | 2023-10-27 |
methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate
Methyl 5-(Sulfamoylmethyl)pyridine-3-carboxylate (CAS No. 2137590-25-9): A Comprehensive Overview
Methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate (CAS No. 2137590-25-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.
The molecular structure of methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate consists of a pyridine ring with a sulfamoylmethyl group and a methyl ester group attached to the 3-position and 5-position, respectively. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.
Recent studies have focused on the pharmacological properties of methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.
Another area of interest is the antioxidant activity of methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Preliminary studies have shown that this compound exhibits potent antioxidant properties by scavenging free radicals and reducing oxidative damage to cellular components. This makes it a promising candidate for further exploration in the context of disease prevention and treatment.
In addition to its anti-inflammatory and antioxidant properties, methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate has also been investigated for its antimicrobial activity. Several studies have reported that this compound shows significant inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum antimicrobial activity suggests that methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate could be developed into a new class of antibiotics to combat drug-resistant infections.
The synthesis of methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate has been extensively studied to optimize its production process. Various synthetic routes have been explored, with a focus on improving yield, purity, and cost-effectiveness. One common approach involves the reaction of 5-bromomethylpyridine-3-carboxylic acid with sulfamide followed by esterification with methanol. This method has been shown to produce high yields of the desired compound with minimal side products.
The biological evaluation of methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate has also been an important aspect of recent research. In vivo studies using animal models have demonstrated that this compound exhibits low toxicity and good pharmacokinetic properties. These findings are crucial for its potential use in clinical settings, as they indicate that it can be safely administered to patients without causing significant adverse effects.
Furthermore, the mechanism of action of methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate has been elucidated through detailed biochemical and molecular studies. It has been shown to interact with specific cellular targets involved in inflammation, oxidative stress, and microbial infection. Understanding these mechanisms is essential for optimizing the compound's therapeutic potential and developing more effective formulations.
In conclusion, methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate (CAS No. 2137590-25-9) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full therapeutic potential, paving the way for the development of new drugs to address unmet medical needs.
2137590-25-9 (methyl 5-(sulfamoylmethyl)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)